3-hydroxy-3-(2-oxo-2-pyridin-2-ylethyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C23H20N2O3
• Molecular Weight: 372.4 g/mol
• IUPAC Name: 3-hydroxy-3-(2-oxo-2-pyridin-2-ylethyl)-1-(2-phenylethyl)indol-2-one
• InChI: InChI=1S/C23H20N2O3/c26-21(19-11-6-7-14-24-19)16-23(28)18-10-4-5-12-20(18)25(22(23)27)15-13-17-8-2-1-3-9-17/h1-12,14,28H,13,15-16H2
• InChI Key: URIPVZYOZYKKDT-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CCN2C3=CC=CC=C3C(C2=O)(CC(=O)C4=CC=CC=N4)O

Description

3-hydroxy-3-(2-oxo-2-pyridin-2-ylethyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one, also known as P7C3, is a small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. P7C3 was first identified as a neuroprotective agent that promotes the survival of newborn neurons in the hippocampus, a region of the brain involved in learning and memory. Since then, P7C3 has been studied extensively for its potential use in treating various neurological disorders.

Mechanism of Action

The mechanism of action of 3-hydroxy-3-(2-oxo-2-pyridin-2-ylethyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one is not fully understood, but it is believed to act by promoting the survival of newborn neurons in the hippocampus. 3-hydroxy-3-(2-oxo-2-pyridin-2-ylethyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one has been shown to increase the expression of a protein called nicotinamide phosphoribosyltransferase (NAMPT), which is involved in the production of a molecule called nicotinamide adenine dinucleotide (NAD+). NAD+ is essential for the survival of neurons, and 3-hydroxy-3-(2-oxo-2-pyridin-2-ylethyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one has been shown to increase NAD+ levels in the brain.
Biochemical and Physiological Effects:
3-hydroxy-3-(2-oxo-2-pyridin-2-ylethyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one has been shown to have a variety of biochemical and physiological effects in animal models. In addition to its neuroprotective effects, 3-hydroxy-3-(2-oxo-2-pyridin-2-ylethyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one has been shown to increase the production of new neurons in the hippocampus, improve cognitive function, and reduce inflammation in the brain. 3-hydroxy-3-(2-oxo-2-pyridin-2-ylethyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one has also been shown to have anti-depressant effects, reducing symptoms of depression in animal models.

Advantages and Limitations for Lab Experiments

One advantage of 3-hydroxy-3-(2-oxo-2-pyridin-2-ylethyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one is its ability to promote the survival of newborn neurons in the hippocampus, which is essential for learning and memory. 3-hydroxy-3-(2-oxo-2-pyridin-2-ylethyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one has also been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress and inflammation. However, one limitation of 3-hydroxy-3-(2-oxo-2-pyridin-2-ylethyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one is its complex synthesis process, which requires expertise in organic chemistry. Additionally, the mechanism of action of 3-hydroxy-3-(2-oxo-2-pyridin-2-ylethyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several potential future directions for research on 3-hydroxy-3-(2-oxo-2-pyridin-2-ylethyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one. One direction is to further investigate the mechanism of action of 3-hydroxy-3-(2-oxo-2-pyridin-2-ylethyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one and its effects on neuronal survival and function. Another direction is to explore the potential therapeutic applications of 3-hydroxy-3-(2-oxo-2-pyridin-2-ylethyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and traumatic brain injury. Additionally, future research could focus on optimizing the synthesis process of 3-hydroxy-3-(2-oxo-2-pyridin-2-ylethyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one to make it more accessible for use in both laboratory and clinical settings.

Synthesis Methods

The synthesis of 3-hydroxy-3-(2-oxo-2-pyridin-2-ylethyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one involves a multi-step process starting with the reaction of 2-acetylpyridine with 2-bromoethanol to form 2-(2-hydroxyethyl)pyridine. This intermediate is then reacted with 2-phenylethylamine to produce the final product, 3-hydroxy-3-(2-oxo-2-pyridin-2-ylethyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one. The synthesis of 3-hydroxy-3-(2-oxo-2-pyridin-2-ylethyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

3-hydroxy-3-(2-oxo-2-pyridin-2-ylethyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and traumatic brain injury. In animal models, 3-hydroxy-3-(2-oxo-2-pyridin-2-ylethyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one has been shown to promote the survival of newborn neurons in the hippocampus, which is essential for learning and memory. 3-hydroxy-3-(2-oxo-2-pyridin-2-ylethyl)-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one has also been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress and inflammation.